Cas no 20627-66-1 (3-Methoxysulfolane)
3-Methoxysulfolane is a polar aprotic solvent with a high dielectric constant and excellent thermal stability, making it suitable for demanding applications in organic synthesis and electrochemical processes. Its unique sulfolane-based structure, modified with a methoxy group, enhances solubility for a wide range of polar and nonpolar compounds. The solvent exhibits low volatility and high boiling point, ensuring safe handling and reduced evaporation losses. Its chemical inertness and resistance to decomposition under harsh conditions make it ideal for use as a reaction medium in lithium-ion batteries, polymerization, and specialty chemical manufacturing. Additionally, 3-Methoxysulfolane demonstrates good miscibility with water and organic solvents, offering versatility in formulation.
3-Methoxysulfolane structure
Product Name:3-Methoxysulfolane
CAS No:20627-66-1
MF:C5H10O3S
MW:150.196100711823
CID:288421
PubChem ID:287365
Update Time:2025-10-29
3-Methoxysulfolane Chemical and Physical Properties
Names and Identifiers
-
- Thiophene,tetrahydro-3-methoxy-, 1,1-dioxide
- 3-Methoxysulfolane
- 3-methoxythiolane 1,1-dioxide
- NSC-147303
- NSC147303
- CS-0449424
- AKOS016039548
- MFCD00054533
- 1,1-dioxidotetrahydro-3-thienyl methyl ether
- SCHEMBL7701171
- 20627-66-1
- 3-Methoxy-1lambda~6~-thiolane-1,1-dione
- J-013475
- M3380
- starbld0046352
- Thiophene, tetrahydro-3-methoxy-, 1,1-dioxide
- 3-methoxytetrahydrothiophene 1,1-dioxide
- E83815
- 3-methoxythiolane 1, 1-dioxide
- FUGUKLMWKCDKJU-UHFFFAOYSA-N
- DTXSID40301902
- AKOS000269481
- DB-228708
- 3-METHOXY-1??-THIOLANE-1,1-DIONE
- 1,1-dioxidotetrahydrothiophen-3-yl methyl ether
- Tetrahydro-3-methoxythiophene 1,1-Dioxide; 3-Methoxytetrahydrothiophene 1,1-Dioxide; 3-Methoxythiolane 1,1-Dioxide; NSC 147303; Tetrahydro-3-methoxythiophene 1,1-Dioxide;
- STL454395
-
- MDL： MFCD00054533
- Inchi： 1S/C5H10O3S/c1-8-5-2-3-9(6,7)4-5/h5H,2-4H2,1H3
- InChI Key： FUGUKLMWKCDKJU-UHFFFAOYSA-N
- SMILES： S1(CCC(C1)OC)(=O)=O
Computed Properties
- Exact Mass: 150.03500
- Monoisotopic Mass: 150.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8A^2
- XLogP3: -0.3
Experimental Properties
- Density: 1.25
- Boiling Point: 304.4°Cat760mmHg
- Flash Point: 137.9°C
- Refractive Index: 1.475
- PSA: 51.75000
- LogP: 0.90070
3-Methoxysulfolane Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methoxysulfolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M3380-5G |
3-Methoxytetrahydrothiophene 1,1-Dioxide |
20627-66-1 | >99.0%(GC) | 5g |
¥490.00 | 2023-09-07 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M3380-25G |
3-Methoxytetrahydrothiophene 1,1-Dioxide |
20627-66-1 | >99.0%(GC) | 25g |
¥2240.00 | 2023-09-07 | |
| TRC | M264375-2.5g |
3-Methoxysulfolane |
20627-66-1 | 2.5g |
$ 184.00 | 2023-09-07 | ||
| TRC | M264375-25g |
3-Methoxysulfolane |
20627-66-1 | 25g |
$ 1453.00 | 2023-09-07 | ||
| TRC | M264375-2500mg |
3-Methoxysulfolane |
20627-66-1 | 2500mg |
$184.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1261541-5g |
Thiophene, tetrahydro-3-methoxy-, 1,1-dioxide |
20627-66-1 | 99% | 5g |
$190 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1261541-25g |
Thiophene, tetrahydro-3-methoxy-, 1,1-dioxide |
20627-66-1 | 99% | 25g |
$460 | 2023-05-17 | |
| abcr | AB576094-5g |
3-Methoxytetrahydrothiophene 1,1-Dioxide, 99%; . |
20627-66-1 | 99% | 5g |
€141.70 | 2024-08-02 | |
| abcr | AB576094-25g |
3-Methoxytetrahydrothiophene 1,1-Dioxide, 99%; . |
20627-66-1 | 99% | 25g |
€434.50 | 2024-08-02 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | TCIM3380-5g |
3-Methoxytetrahydrothiophene 1,1-Dioxide |
20627-66-1 | >99.0%GC | 5g |
¥500.00 | 2025-04-16 |
20627-66-1 (3-Methoxysulfolane) Related Products
- 22179-08-4(3-Butoxy-1λ{6}-thiolane-1,1-dione)
- 13031-76-0(3-hydroxytetrahydro-1h-1lambda6-thiophene-1,1-dione)
- 17200-23-6(Thiophene,tetrahydro-3-(1-methylethoxy)-, 1,1-dioxide)
- 35309-86-5(3-(Allyloxy)tetrahydrothiophene 1,1-Dioxide)
- 17200-24-7(3-ethoxythiolane 1,1-dioxide)
- 4509-11-9(6-oxa-3lambda6-thiabicyclo3.1.0hexane-3,3-dione)
- 18760-44-6(Thiophene,3-(decyloxy)tetrahydro-, 1,1-dioxide)
- 29422-01-3(3-Sulfolanyl Ether)
- 25935-87-9(3-(2-hydroxyethoxy)-1λ?-thiolane-1,1-dione)
- 27529-59-5(Thiophene,tetrahydro-3,4-dimethoxy-, 1,1-dioxide)
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